Cas no 725213-67-2 (9-Phenyl-10-phenylethynylphenanthrene)

• Product name: 9-Phenyl-10-phenylethynylphenanthrene
• CAS No: 725213-67-2
• MF: C₂₈H₁₈
• MW: 354.44252
• CID: 68698
• PubChem ID: 12148099

9-Phenyl-10-phenylethynylphenanthrene Chemical and Physical Properties

Names and Identifiers

• 9-Phenyl-10-phenylethynylphenanthrene
• 9-phenyl-10-(2-phenylethynyl)phenanthrene
• Phenanthrene,9-phenyl-10-(2-phenylethynyl)
• Phenanthrene,9-phenyl-10-(phenylethynyl)-(9CI)
• 725213-67-2
• DTXSID70478570
• 9-Phenyl-10-(phenylethynyl)phenanthrene

• Inchi： InChI=1S/C28H18/c1-3-11-21(12-4-1)19-20-27-25-17-8-7-15-23(25)24-16-9-10-18-26(24)28(27)22-13-5-2-6-14-22/h1-18H
• InChI Key： IVHHXNWKZTVOLG-UHFFFAOYSA-N
• SMILES： C1(C2=C(C#CC3C=CC=CC=3)C3=C(C=CC=C3)C3C2=CC=CC=3)C=CC=CC=1

Computed Properties

• Exact Mass: 354.14100
• Monoisotopic Mass: 354.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 7.05980

Additional information on 9-Phenyl-10-phenylethynylphenanthrene

测试